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For Researchers, Scientists, and Drug Development Professionals

Introduction
OPC-14523 hydrochloride is a novel investigational compound with a unique pharmacological

profile that has garnered interest for its potential as a rapidly acting antidepressant.[1][2] Unlike

traditional antidepressants that primarily target monoamine reuptake, OPC-14523 exhibits a

multi-target engagement strategy, acting as a potent agonist at sigma (σ) and serotonin 5-HT1A

receptors, as well as an inhibitor of the serotonin transporter.[1][2] This technical guide provides

a comprehensive overview of the preclinical pharmacological data available for OPC-14523
hydrochloride, presenting key quantitative data in a structured format, detailing experimental

methodologies for pivotal studies, and visualizing its proposed mechanism of action and

experimental workflows.

Pharmacodynamics
The primary mechanism of action of OPC-14523 is attributed to its combined agonist activity at

sigma-1 (σ1), sigma-2 (σ2), and serotonin 1A (5-HT1A) receptors, coupled with serotonin

reuptake inhibition.[1][2]

Receptor Binding Affinity
OPC-14523 demonstrates nanomolar affinity for its primary targets. The following table

summarizes the in vitro binding affinities expressed as IC50 values.
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Target IC50 (nM)

5-HT1A Receptor 2.3[1][2]

Sigma-1 (σ1) Receptor 47[1][2]

Sigma-2 (σ2) Receptor 56[1][2]

5-HT Transporter (SERT) 80[1][2]

Table 1: In Vitro Receptor and Transporter Binding Affinities of OPC-14523.

Functional Activity
OPC-14523 acts as an agonist at both presynaptic and postsynaptic 5-HT1A receptors.[3] Its

activity at the 5-HT transporter leads to the inhibition of serotonin reuptake.

Assay Parameter Value (nM)

In Vitro ³H-5-HT Reuptake

Inhibition
IC50 27[1][2]

Table 2: In Vitro Functional Activity of OPC-14523.

The compound shows very weak inhibitory activity on norepinephrine (NE) and dopamine (DA)

reuptake and does not inhibit monoamine oxidase (MAO) A or B, or muscarinic receptors.[2]

Proposed Signaling Pathway
The antidepressant-like effects of OPC-14523 are believed to arise from the synergistic action

on both sigma and 5-HT1A receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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